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Compound of Interest

Compound Name:
1-Amino-3-(2,6-

dimethylphenoxy)propan-2-ol

CAS No.: 540760-61-0

Cat. No.: B2994117

Get Quote

Executive Strategy: Regulatory Pathways &
Molecule Profile
Before initiating a clinical trial, researchers must evaluate the regulatory pathway. Mexiletine

HCl is a BCS Class I drug (High Solubility, High Permeability), which opens two distinct

validation routes.
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Feature Technical Specification

Active Moiety Mexiletine Hydrochloride

Therapeutic Class Class IB Antiarrhythmic

BCS Classification Class I (High Solubility / High Permeability)

Metabolism
Hepatic (CYP2D6 major, CYP1A2 minor);

Polymorphic metabolism exists.[1]

Half-life (t½) 10–12 hours (Healthy volunteers)

Tmax 2–3 hours

Reference Listed Drug (RLD)
Mexitil® (Boehringer Ingelheim) or designated

local reference.

Bioequivalence Limits

80.00% – 125.00% (Standard IR limits).[2][3]

Note: While medically an NTI drug, FDA/EMA

typically regulate generic Mexiletine under

standard limits unless specific local guidance

mandates NTI scaling.

The Strategic Comparison: Biowaiver vs. In-Vivo
The primary decision point is whether to proceed with in vitro validation (Biowaiver) or in vivo

clinical trials.

Pathway A: BCS Class I Biowaiver (Recommended)

Basis: If the Test product dissolves rapidly (≥85% in 30 min) across the physiological pH

range (1.2, 4.5, 6.8) similar to the RLD, in vivo studies may be waived.[4]

Advantage: Significant cost/time reduction; eliminates human safety risk.

Pathway B: In-Vivo Bioequivalence Study

Trigger: Required if the formulation uses critical excipients affecting absorption or fails

comparative dissolution specifications.
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Focus: This guide details the In-Vivo Protocol (Pathway B) as it represents the technical

"stress test" for formulation performance.

Clinical Study Protocol (In-Vivo)
This protocol describes a self-validating system designed to detect formulation differences

while managing the safety risks of administering an antiarrhythmic to healthy volunteers.

Study Design Architecture
Design: Randomized, Open-label, Balanced, Two-Treatment, Two-Period, Two-Sequence,

Single-Dose, Crossover design.

Conditions:Fasting is the primary sensitivity standard. (FDA Draft Guidance Oct 2024

suggests one in vivo study if waiver is not applicable; Fasting is standard for detecting

absorption rate differences).

Subjects: Healthy adult volunteers (n=24–36, powered for ~20% intra-subject variability).

Washout Period:7 Days. (Logic:

of 12h = 60h. 7 days ensures complete elimination).

Safety & Exclusion Criteria (Critical)
ECG Screening: 12-lead ECG is mandatory. Exclude subjects with QTc prolongation

(>450ms), AV block, or sinus node dysfunction.

CYP2D6 Status: While genotyping is not strictly mandatory for standard BE, it explains

outliers. Poor Metabolizers (PM) may show significantly higher AUC. Randomization

balances this risk.

Monitoring: Continuous cardiac telemetry or frequent ECGs for the first 4–6 hours post-dose.
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Figure 1: Clinical Crossover Design Workflow for Mexiletine BE Study
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Sampling Schedule
Total Duration: 48 hours post-dose.[5][6]

Timepoints: Pre-dose, 0.33, 0.66, 1.0, 1.33, 1.66, 2.0, 2.33, 2.66, 3.0, 3.5, 4.0, 6.0, 8.0, 12.0,

24.0, 36.0, 48.0 hours.

Logic: Intensive sampling around Tmax (2–3h) is required to accurately capture

and define the absorption phase.

Bioanalytical Methodology (LC-MS/MS)[7][8][9][10]
The quantification of Mexiletine in plasma requires a robust method capable of handling

potential matrix effects.

Method Parameters[5][6][8][10][11][12]
Technique: LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry).[7][8]

Analyte: Mexiletine (Parent).[5][9][10][11][12][13] Metabolites (hydroxymethyl-mexiletine) are

generally not required for BE unless safety concerns arise.

Internal Standard (IS): Mexiletine-d6 (Deuterated) is preferred over Naloxone to track matrix

effects and extraction efficiency accurately.
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Linearity Range: 10 ng/mL – 2000 ng/mL (Covers

which is typically ~0.5–1.5 µg/mL for a 200mg dose).

Sample Preparation: Protein Precipitation (PPT)
While Liquid-Liquid Extraction (LLE) is cleaner, Protein Precipitation is sufficient and faster for

Mexiletine due to its high solubility and ionization efficiency.

Step-by-Step Protocol:

Aliquot: Transfer 200 µL human plasma into a RIA vial.

Spike: Add 50 µL Internal Standard (Mexiletine-d6).

Precipitate: Add 600 µL Acetonitrile (ACN) (1:3 ratio).

Vortex: High speed for 2 minutes.

Centrifuge: 10,000 RPM for 10 minutes at 4°C.

Transfer: Inject supernatant directly or dilute with mobile phase (to match initial gradient).
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Figure 2: LC-MS/MS Bioanalytical Workflow for Mexiletine Estimation
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Data Analysis & Comparative Statistics
The "Comparison" component is statistical. The Test (T) formulation is compared to the

Reference (R) using ANOVA on log-transformed data.
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Parameter Definition Causality/Significance

Peak Plasma Concentration

Indicates rate of absorption.

Critical for safety (side effects

correlate with peaks).

Area Under Curve (last

measurable)

Indicates extent of absorption

(total exposure).

Area Under Curve

(extrapolated)

Confirms total clearance.

Extrapolated area should be

<20% of total.

Time to Peak
Analyzed non-parametrically.

Matches onset of action.

Statistical Acceptance Criteria
Confidence Interval: 90% Confidence Interval (CI) of the geometric mean ratio (T/R).

Limits:80.00% – 125.00% for

,

, and

.

Power: The study must be powered (usually >80%) to detect a 20% difference. Given

Mexiletine's intra-subject variability (CV ~15-20%), a sample size of 24–30 is typically

sufficient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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